Cas no 2436-85-3 (N,N-Dimethyl-2-naphthylamine)

• Product Name: N,N-Dimethyl-2-naphthylamine
• CAS No: 2436-85-3
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• MDL: MFCD00059550
• CID: 283110
• PubChem ID: 87567388
• Update Time: 2025-05-21

N,N-Dimethyl-2-naphthylamine Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenamine,N,N-dimethyl-
• N,N-DiMethyl-2-naphthylaMine
• N,N-dimethylnaphthalen-2-amine
• 2-Dimethylaminonaphthalene
• 2-N,N-Dimethylaminonaphthalene
• 2-Naphthalenamine,N,N-dimethyl
• dimethyl-naphthalen-2-yl-amine
• EINECS 219-432-8
• N,N-Dimethyl-1-naphthylamine
• Dimethyl(2-naphthyl)amine
• 2-Naphthalenamine, N,N-dimethyl-
• N,N-Dimethyl-.beta.-naphthylamine
• N,N-Dimethylnaphthalene-2-amine
• IKZPRXHVTFNIEK-UHFFFAOYSA-N
• N,N-Dimethyl-2-naphthalenamine #
• N,N-dimethyl-naphthalen-2-yl-amine
• D0
• SCHEMBL372242
• CAA43685
• InChI=1/C12H13N/c1-13(2)12-8-7-10-5-3-4-6-11(10)9-12/h3-9H,1-2H
• 58BY8U8B9G
• CS-0181804
• AKOS024288024
• AS-60219
• 2436-85-3
• N,N-Dimethyl-2-naphthalenamine
• N,N-Dimethyl-beta-naphthylamine
• NS00027634
• MFCD00059550
• DTXSID20179101
• N, N-dimethylnaphthalen-2-amine
• D0756
• T70630
• FT-0634278
• A877951
• naphthalene, 2-dimethylamino-
• DB-017515
• 2-(dimethylamino)naphthalene
• N,N-Dimethyl-2-naphthylamine

• MDL： MFCD00059550
• Inchi： 1S/C12H13N/c1-13(2)12-8-7-10-5-3-4-6-11(10)9-12/h3-9H,1-2H3
• InChI Key： IKZPRXHVTFNIEK-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 171.10500
• Monoisotopic Mass: 171.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 3.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.0279
• Melting Point: 45.0 to 47.0 deg-C
• Boiling Point: 305°C(lit.)
• Refractive Index: 1.6443
• PSA: 3.24000
• LogP: 2.90580
• Solubility: Not determined
• pka: 4.566(at 25℃)

N,N-Dimethyl-2-naphthylamine Security Information

• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N,N-Dimethyl-2-naphthylamine

Comprehensive Guide to N,N-Dimethyl-2-naphthylamine (CAS No. 2436-85-3): Properties, Applications, and Market Insights

N,N-Dimethyl-2-naphthylamine (CAS No. 2436-85-3) is a versatile organic compound widely used in industrial and research applications. This aromatic amine, derived from naphthalene, is known for its unique chemical properties and broad utility. With the increasing demand for specialty chemicals and intermediates, understanding this compound's role is essential for professionals in pharmaceuticals, dyes, and material science.

The molecular structure of N,N-Dimethyl-2-naphthylamine features a naphthalene ring substituted with a dimethylamino group, enhancing its reactivity and solubility. Researchers often explore its potential in fluorescence applications, catalysis, and polymer stabilization. Recent trends in green chemistry have also highlighted its role in sustainable synthesis processes.

One of the most searched questions about N,N-Dimethyl-2-naphthylamine is its synthesis method. Typically, it is produced through the alkylation of 2-naphthylamine with dimethyl sulfate or methyl iodide. The compound's purity and yield are critical factors for industrial applications, making process optimization a key research area.

In the pharmaceutical industry, N,N-Dimethyl-2-naphthylamine serves as a building block for drug intermediates. Its derivatives are investigated for potential biological activities, including antimicrobial and anti-inflammatory properties. The rise of AI-driven drug discovery has further accelerated research into its medicinal applications.

The dye and pigment sector extensively utilizes N,N-Dimethyl-2-naphthylamine due to its ability to form stable, vibrant colors. With growing interest in eco-friendly dyes, this compound is being reevaluated for its environmental impact and alternatives. Manufacturers are increasingly focusing on low-toxicity formulations to meet regulatory standards.

Market dynamics for N,N-Dimethyl-2-naphthylamine are influenced by the demand from emerging economies and advancements in high-performance materials. Analysts predict steady growth, driven by its applications in electronic materials and advanced coatings. Companies are investing in scalable production techniques to meet global needs.

Safety and handling of N,N-Dimethyl-2-naphthylamine are frequently discussed topics. While it is not classified as a hazardous material, proper storage conditions—such as cool, dry environments—are recommended to maintain stability. Researchers emphasize the importance of material safety data sheets (MSDS) for workplace safety.

Recent innovations include the use of N,N-Dimethyl-2-naphthylamine in organic light-emitting diodes (OLEDs) and photovoltaic cells. Its electron-donating properties make it valuable in energy storage solutions, aligning with the global push for renewable energy technologies.

For those sourcing N,N-Dimethyl-2-naphthylamine, quality certifications such as ISO compliance and analytical testing reports are crucial. Suppliers are adopting blockchain traceability to ensure transparency in the supply chain, addressing concerns about counterfeit chemicals.

In conclusion, N,N-Dimethyl-2-naphthylamine (CAS No. 2436-85-3) remains a critical compound across multiple industries. Its applications in pharmaceuticals, dyes, and advanced materials underscore its importance. As research continues to uncover new uses, this compound will likely play an even more significant role in future technological advancements.